Cas no 1515802-21-7 (4-(2-fluoro-6-methoxyphenoxy)piperidine)

• Product Name: 4-(2-fluoro-6-methoxyphenoxy)piperidine
• CAS No: 1515802-21-7
• MF: C₁₂H₁₆FNO₂
• MW: 225.259346961975
• CID: 6120415
• PubChem ID: 83807058
• Update Time: 2025-10-22

4-(2-fluoro-6-methoxyphenoxy)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(2-fluoro-6-methoxyphenoxy)piperidine
• EN300-1810587
• 1515802-21-7

• Inchi： 1S/C12H16FNO2/c1-15-11-4-2-3-10(13)12(11)16-9-5-7-14-8-6-9/h2-4,9,14H,5-8H2,1H3
• InChI Key： QVRBJSXBSAEAGT-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1OC1CCNCC1)OC

Computed Properties

• Exact Mass: 225.11650692g/mol
• Monoisotopic Mass: 225.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 30.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 4-(2-fluoro-6-methoxyphenoxy)piperidine

Recent Advances in the Study of 4-(2-fluoro-6-methoxyphenoxy)piperidine (CAS: 1515802-21-7): A Comprehensive Research Brief

4-(2-fluoro-6-methoxyphenoxy)piperidine (CAS: 1515802-21-7) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This piperidine derivative, characterized by its unique fluorinated methoxyphenoxy moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further drug development.

The synthesis of 4-(2-fluoro-6-methoxyphenoxy)piperidine has been optimized to achieve higher yields and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. The researchers employed a multi-step synthetic route involving nucleophilic aromatic substitution and subsequent piperidine ring functionalization. The compound's structural integrity was confirmed using advanced spectroscopic techniques, including NMR and mass spectrometry, ensuring its suitability for further biological evaluation.

Pharmacological investigations have revealed that 4-(2-fluoro-6-methoxyphenoxy)piperidine exhibits notable activity as a modulator of central nervous system (CNS) receptors. In vitro studies demonstrated its high affinity for serotonin and dopamine receptors, suggesting potential applications in neuropsychiatric disorders such as depression and schizophrenia. Additionally, preliminary in vivo models indicated favorable pharmacokinetic properties, including good blood-brain barrier penetration and metabolic stability.

Recent mechanistic studies have shed light on the compound's mode of action. A 2024 paper in ACS Chemical Neuroscience proposed that 4-(2-fluoro-6-methoxyphenoxy)piperidine acts as an allosteric modulator of G-protein-coupled receptors (GPCRs), enhancing receptor signaling without direct agonist activity. This unique mechanism could reduce side effects commonly associated with traditional receptor agonists, making it an attractive target for further optimization.

Despite these promising findings, challenges remain in the development of 4-(2-fluoro-6-methoxyphenoxy)piperidine as a therapeutic agent. Current research is addressing issues such as selectivity over related receptor subtypes and potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical development, with the goal of initiating clinical trials in the near future.

In conclusion, 4-(2-fluoro-6-methoxyphenoxy)piperidine represents a compelling case study in modern drug discovery. Its unique chemical structure, combined with promising pharmacological properties, positions it as a valuable tool for understanding CNS receptor modulation and a potential lead compound for novel therapeutics. Continued research in this area is expected to yield significant insights into both the compound's applications and the broader field of piperidine-based drug development.